Cas no 7137-38-4 (1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE)

• Product Name: 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE
• CAS No: 7137-38-4
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 3029739
• PubChem ID: 21828418
• Update Time: 2025-10-25

1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE
• MFCD28364543
• O10273
• DB-420563
• SCHEMBL8887009
• 7137-38-4
• 1-(3-Chloro-2-nitrophenyl)ethanone

• Inchi： 1S/C8H6ClNO3/c1-5(11)6-3-2-4-7(9)8(6)10(12)13/h2-4H,1H3
• InChI Key： JUXLPXGVRCXNKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)=O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0036207Da
• Monoisotopic Mass: 199.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE

Comprehensive Overview of 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE (CAS No. 7137-38-4)

1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE (CAS No. 7137-38-4) is a specialized organic compound widely recognized in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its chloro and nitro functional groups, plays a pivotal role in the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE has surged due to its applications in agrochemicals and pharmaceutical formulations. With the growing emphasis on sustainable chemistry, this compound is often discussed in the context of green synthesis and catalytic transformations. Researchers are particularly interested in optimizing its production to minimize environmental impact while maintaining high yields—a topic frequently searched in academic and industrial databases.

The compound’s molecular structure (C₈H₆ClNO₃) features a phenyl ring substituted with both chloro and nitro groups, alongside an acetyl moiety. This arrangement contributes to its reactivity in electrophilic aromatic substitution and nucleophilic addition reactions. Such properties are critical for synthesizing derivatives used in fluorescence probes and organic electronics, aligning with trends in material science innovation.

From an industrial perspective, 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE is often highlighted in discussions about cost-effective synthetic routes and process scalability. Manufacturers and R&D teams frequently search for methods to improve purity and reduce byproducts, reflecting broader industry priorities like quality control and regulatory compliance. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring it meets stringent standards for research and commercial use.

Another area of interest is the compound’s potential role in medicinal chemistry. Its derivatives are being investigated for bioactive properties, including antimicrobial and anti-inflammatory effects. This aligns with global health trends, where researchers seek novel compounds to address drug-resistant pathogens and chronic diseases. Public databases and forums often feature queries about its mechanism of action and structure-activity relationships, underscoring its relevance in modern science.

In summary, 1-(3-CHLORO-2-NITRO-PHENYL)-ETHANONE (CAS No. 7137-38-4) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, properties, and derivatives continue to inspire innovation, making it a subject of enduring interest in both academic and industrial circles. As research evolves, this compound is poised to remain at the forefront of chemical innovation and sustainable development.